HC BLUE NO. 5
Description
Properties
CAS No. |
158571-58-5 |
|---|---|
Molecular Formula |
C4H5N3 |
Synonyms |
HC BLUE NO. 5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Table 1: Structural and Functional Comparison of this compound and Analogous Hair Dyes
Note: this compound’s genotoxicity is inferred from structural similarities to HC Blue No. 1 and No. 2, which exhibit DNA damage via nitro-reduction metabolites .
Comparative Toxicological Profiles
Metabolic and Genotoxic Differences:
- HC Blue No. 1 vs. HC Blue No. 2: HC Blue No. 1 undergoes nitro-reduction to form mutagenic aromatic amines, leading to hepatocellular carcinomas in mice. HC Blue No. 2 shows lower carcinogenic potency due to altered metabolic pathways but still induces unscheduled DNA synthesis in hepatocytes .
- This compound: Limited direct toxicology data are available.
Table 2: Performance and Regulatory Constraints
| Compound | Dye Type | Color Fastness | Oxidation Required | EU Compliance Status |
|---|---|---|---|---|
| This compound | Oxidative | High | Yes | Pending evaluation |
| HC Blue No. 2 | Non-oxidative | Moderate | No | Approved (Annex III) |
| HC Blue No. 17 | Oxidative | Very High | Yes | Approved (Annex III) |
- This compound likely functions similarly to HC Blue No. 17, requiring hydrogen peroxide for oxidative coupling to hair keratin. Its chlorinated side chain may enhance solubility and dye penetration compared to HC Blue No. 1 .
Q & A
Q. How can researchers ensure compliance with ethical guidelines when studying this compound in human-derived cell lines or tissues?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
